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Compound of Interest

Compound Name: 2-Methylthiazole-4-carbothioamide

Cat. No.: B070578

Essential Safety and Handling Guide for 2-
Methylthiazole-4-carbothioamide

Attention: For research use only. Not for human or veterinary use.[1]

This document provides essential safety and logistical information for handling 2-
Methylthiazole-4-carbothioamide (CAS RN: 174223-29-1). The information herein is based
on general knowledge of thioamides and thiazole compounds, as a specific Safety Data Sheet
(SDS) for this compound was not readily available. Therefore, this guidance should be
supplemented with a substance-specific SDS from the supplier before any handling occurs.

Physicochemical Properties

Property Value

CAS Number 174223-29-1[1]

Molecular Formula C5H6N2S2[2]

Molecular Weight 158.24 g/mol [2]

Melting Point 201°C[2]

Boiling Point 289.621°C at 760 mmHg[2]
Density 1.376g/cm3[2]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 2-Methylthiazole-4-carbothioamide
due to the potential hazards associated with thioamide compounds. The following table outlines
the recommended PPE.

Body Part Recommended Protection Specifications

) Use in a well-ventilated area,
Dust respirator or full-face
preferably a fume hood. For

Respiratory respirator with appropriate o )
) weighing or generating dust, a
cartridges ] ] ]
dust respirator is essential.[3]
Nitrile or neoprene gloves are
generally recommended for
_ _ handling organic chemicals.
Hands Chemical-resistant gloves
Always check the glove
manufacturer's compatibility
chart.[3][4]
Safety glasses with side Eye protection is mandatory to
Eyes shields or chemical splash prevent contact with dust or
goggles splashes.[3][4]

A lab coat should be worn to
) Laboratory coat, long pants, ] ]
Skin and Body protect from spills. Avoid
and closed-toe shoes )
exposed skin.[3]

Operational and Disposal Plans
Handling and Storage

e Handling: Handle in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation exposure.[3] Avoid generating dust. Wash hands thoroughly after handling.[3] Do
not eat, drink, or smoke in the handling area.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep
away from strong oxidizing agents, acids, and bases.
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Spill Management

o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

« Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not
use combustible materials like sawdust.

o Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for
disposal.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

» Dispose: Dispose of the waste according to institutional and local regulations.

Disposal Plan

Dispose of 2-Methylthiazole-4-carbothioamide and any contaminated materials as hazardous
chemical waste. All waste must be placed in a clearly labeled, sealed container. Follow all local,
state, and federal regulations for hazardous waste disposal. Contact your institution's
environmental health and safety (EHS) department for specific disposal procedures.

Experimental Workflow

The following diagram outlines a safe workflow for handling 2-Methylthiazole-4-
carbothioamide in a laboratory setting.
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Safe Handling Workflow for 2-Methylthiazole-4-carbothioamide
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Caption: Workflow for safe handling of 2-Methylthiazole-4-carbothioamide.
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Disclaimer: The information provided is intended for trained laboratory personnel and is based
on general chemical safety principles. A specific Safety Data Sheet (SDS) for 2-
Methylthiazole-4-carbothioamide (CAS 174223-29-1) was not available at the time of this
writing. It is imperative to obtain and review the SDS from your chemical supplier before
handling this compound. The user assumes all responsibility for the safe handling and use of
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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